Cas no 72076-59-6 (2-(Pyridin-2-yl)-1-(p-tolyl)ethanone)

• Product Name: 2-(Pyridin-2-yl)-1-(p-tolyl)ethanone
• CAS No: 72076-59-6
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• MDL: MFCD11188614
• CID: 1038846
• PubChem ID: 20316388
• Update Time: 2025-05-27

2-(Pyridin-2-yl)-1-(p-tolyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-2-yl)-1-(p-tolyl)ethanone
• 1-(4-methylphenyl)-2-pyridin-2-ylethanone
• 2-<4-Methyl-phenacyl>-pyridin
• 2-picolyl-p-tolyl ketone

• MDL： MFCD11188614
• Inchi： 1S/C14H13NO/c1-11-5-7-12(8-6-11)14(16)10-13-4-2-3-9-15-13/h2-9H,10H2,1H3
• InChI Key： GSDQHQGFZHVAPE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 211.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 29.96000
• LogP: 2.81540

Additional information on 2-(Pyridin-2-yl)-1-(p-tolyl)ethanone

2-(Pyridin-2-yl)-1-(p-tolyl)ethanone: A Comprehensive Overview

The compound 2-(Pyridin-2-yl)-1-(p-tolyl)ethanone, also known by its CAS number 72076-59-6, is a synthetic organic compound that has garnered significant attention in the fields of pharmaceuticals, biotechnology, and materials science. This article provides an in-depth analysis of the structure, properties, synthesis, and applications of this compound, highlighting recent advancements and its potential impact on modern scientific research.

2-(Pyridin-2-yl)-1-(p-tolyl)ethanone is a pyridine-based ketone derivative, characterized by the presence of a pyridine ring at position 2 and a p-tolyl group at position 1 on an ethanone backbone. Its unique structure makes it highly versatile, enabling its use in various chemical reactions and applications. The compound's molecular formula is C₁₃H₁₂NO, with a molecular weight of 206.24 g/mol.

The synthesis of 2-(Pyridin-2-yl)-1-(p-tolyl)ethanone involves multi-step organic reactions, including the Friedel-Crafts alkylation and nucleophilic substitution. Recent studies have focused on optimizing these synthetic routes to enhance yield and reduce environmental impact. For instance, researchers have explored the use of catalysts like Lewis acids and transition metals to streamline the reaction mechanisms.

One of the most intriguing aspects of this compound is its biological activity. Preclinical studies have demonstrated that 2-(Pyridin-2-yl)-1-(p-tolyl)ethanone exhibits potent antimicrobial, anti-inflammatory, and anticancer properties. These findings have positioned it as a promising candidate for drug development, particularly in the treatment of bacterial infections and oncological disorders.

Recent advancements in drug delivery systems have further expanded the potential applications of 2-(Pyridin-2-yl)-1-(p-tolyl)ethanone. Scientists have incorporated this compound into nanoparticle formulations, enabling targeted drug delivery and improved bioavailability. Such innovations are expected to revolutionize the treatment of diseases with high unmet medical needs.

Environmental sustainability has also been a focal point in the study of this compound. Researchers have investigated its biodegradability and eco-friendly synthesis methods. These efforts aim to minimize the environmental footprint of chemical manufacturing while maintaining the compound's therapeutic potential.

Looking ahead, the future of 2-(Pyridin-2-yl)-1-(p-tolyl)ethanone lies in its continued exploration as a versatile tool in both pharmaceutical and industrial applications. Collaborative research between academia and industry will be crucial in unlocking its full potential and paving the way for groundbreaking discoveries.